Cas no 893735-36-9 (Benzaldehyde,4-(5-acetyl-2-thienyl)-)
893735-36-9 structure
Product Name:Benzaldehyde,4-(5-acetyl-2-thienyl)-
CAS No:893735-36-9
MF:C13H10O2S
MW:230.282302379608
CID:714646
PubChem ID:4191639
Update Time:2025-04-19
Benzaldehyde,4-(5-acetyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-(5-acetyl-2-thienyl)-
- 4-(5-ACETYLTHIOPHEN-2-YL)BENZALDEHYDE
- 4-(5-Acetyl-2-thienyl)benzaldehyde
- Benzaldehyde,4-(5-acetyl-2-thienyl)
- EN300-745585
- BB 0223060
- 893735-36-9
- DTXSID70400598
- CS-0459282
- AKOS004117716
-
- Inchi: 1S/C13H10O2S/c1-9(15)12-6-7-13(16-12)11-4-2-10(8-14)3-5-11/h2-8H,1H3
- InChI Key: ZBMRMJDKZHKXLQ-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC=C1C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 230.04000
- Monoisotopic Mass: 230.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.7
- Topological Polar Surface Area: 62.4A^2
Experimental Properties
- PSA: 62.38000
- LogP: 3.43020
Benzaldehyde,4-(5-acetyl-2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745585-0.05g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 0.05g |
$851.0 | 2025-03-11 | |
| Enamine | EN300-745585-0.1g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 0.1g |
$892.0 | 2025-03-11 | |
| Enamine | EN300-745585-0.25g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 0.25g |
$933.0 | 2025-03-11 | |
| Enamine | EN300-745585-0.5g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 0.5g |
$974.0 | 2025-03-11 | |
| Enamine | EN300-745585-1.0g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 1.0g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-745585-2.5g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 2.5g |
$1988.0 | 2025-03-11 | |
| Enamine | EN300-745585-5.0g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 5.0g |
$2940.0 | 2025-03-11 | |
| Enamine | EN300-745585-10.0g |
4-(5-acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 95.0% | 10.0g |
$4360.0 | 2025-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529949-50mg |
4-(5-Acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 98% | 50mg |
¥19908.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529949-100mg |
4-(5-Acetylthiophen-2-yl)benzaldehyde |
893735-36-9 | 98% | 100mg |
¥19267.00 | 2024-04-26 |
Benzaldehyde,4-(5-acetyl-2-thienyl)- Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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